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For researchers, scientists, and drug development professionals vested in the precise

detection of Di(2-ethylhexyl) phthalate (DEHP) in environmental matrices, participation in

proficiency testing (PT) programs is a cornerstone of data integrity and laboratory accreditation.

This guide provides a comprehensive comparison of available PT schemes, delves into the

analytical methodologies employed, and explores the synergistic role of certified reference

materials in maintaining high standards of quality control.

DEHP, a widely used plasticizer, is a ubiquitous environmental contaminant. Its potential

endocrine-disrupting properties necessitate accurate and reliable monitoring in various

environmental compartments, including water, soil, and sediment. Environmental laboratories

tasked with this critical analysis rely on robust quality assurance and quality control (QA/QC)

measures to ensure the defensibility of their data. Proficiency testing stands out as a vital

external quality assessment tool, providing an objective evaluation of a laboratory's

performance against its peers.

Comparing Proficiency Testing Programs for DEHP
Several organizations offer proficiency testing programs that include DEHP in environmental

matrices. These programs typically involve the distribution of blind samples with known

concentrations of DEHP to participating laboratories. The laboratories analyze the samples

using their routine methods and report their results to the provider. The provider then compiles

the data, statistically analyzes the results, and issues a performance evaluation report. Key

providers of environmental PT schemes in the United States include Environmental Resource
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Associates (ERA), Phenova, and NSI Lab Solutions. While specific offerings may vary, these

providers typically offer PT samples for DEHP in water and soil matrices.

Table 1: Comparison of DEHP Proficiency Testing Scheme Providers

Feature
Environmental
Resource
Associates (ERA)

Phenova NSI Lab Solutions

Matrices Offered

Water (Wastewater,

Drinking Water),

Soil/Hazardous Waste

Water (Water

Pollution, Water

Supply),

Soil/Hazardous Waste

Water (Non-Potable

Water, Water Supply),

Soil/Hazardous Waste

Frequency
Monthly and quarterly

studies available

Quarterly studies

available

Multiple studies per

year[1]

Accreditation
ISO/IEC 17043,

NELAC
ISO/IEC 17043, TNI

ISO/IEC 17043,

NELAC[2][3]

Reporting

Comprehensive

reports with

performance scoring

(z-scores)

Detailed reports with

performance

evaluation

Reports with statistical

analysis of results

Corrective Action

Support

Offers technical

support and QC

samples to address

"Not Acceptable"

results[4]

Provides guidance

and free QC

standards for

corrective action[5]

Offers PT Express for

rapid corrective action

demonstration[6]

Note: Specific details of PT schemes, including analyte concentrations and acceptance limits,

are provided to participants during the study.

An interlaboratory comparison study involving five laboratories analyzing for DEHP in various

samples, including marine sediments and certified reference materials, demonstrated good

agreement for DEHP concentrations. For instance, three independent laboratories reported

DEHP concentrations of 1,550 ± 148, 1,410 ± 193, and 1,380 ± 187 ng/g wet weight in fish

muscle certified reference material[7]. Such studies, while not formal PT schemes, highlight the
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feasibility of achieving comparable results across different laboratories when robust analytical

methods are employed.

Experimental Protocols for DEHP Analysis
The analysis of DEHP in environmental samples typically involves extraction followed by

chromatographic separation and detection. The U.S. Environmental Protection Agency (EPA)

SW-846 compendium of methods provides standardized procedures for these analyses.

Sample Extraction: EPA Method 3540C (Soxhlet
Extraction)
For solid matrices like soil and sediment, Soxhlet extraction is a commonly used technique for

the extraction of semi-volatile organic compounds, including DEHP[8][9].

Methodology:

A solid sample is mixed with anhydrous sodium sulfate to remove moisture.

The mixture is placed in an extraction thimble within a Soxhlet extractor.

An appropriate solvent (e.g., a hexane/acetone mixture) is heated in a round-bottom flask.

The solvent vaporizes, rises to a condenser, and the cooled solvent drips into the thimble,

immersing the sample.

Once the solvent reaches a certain level, it siphons back into the round-bottom flask,

carrying the extracted analytes.

This process is repeated for a specified period (typically 16-24 hours) to ensure exhaustive

extraction.

The resulting extract is then dried, concentrated, and prepared for analysis.

Analytical Determination: EPA Method 8270D (Gas
Chromatography/Mass Spectrometry)
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Gas chromatography coupled with mass spectrometry (GC/MS) is the gold standard for the

analysis of semi-volatile organic compounds like DEHP in environmental extracts[10][11].

Methodology:

Instrument Setup: A gas chromatograph is equipped with a capillary column suitable for

separating semi-volatile compounds. The GC is interfaced with a mass spectrometer.

Calibration: The GC/MS system is calibrated using standard solutions containing known

concentrations of DEHP and other target analytes. A multi-point calibration curve is

generated to establish the relationship between instrument response and concentration.

Sample Injection: A small volume of the sample extract is injected into the heated inlet of the

GC.

Chromatographic Separation: The vaporized sample is carried by an inert gas through the

column. The column's stationary phase separates the different compounds in the mixture

based on their physical and chemical properties.

Mass Spectrometric Detection: As the separated compounds elute from the column, they

enter the mass spectrometer. Here, they are ionized, and the resulting ions are separated

based on their mass-to-charge ratio, creating a unique mass spectrum for each compound.

Quantification: The abundance of specific ions characteristic of DEHP is measured, and the

concentration in the original sample is determined by comparing the response to the

calibration curve.

The Role of Certified Reference Materials as an
Alternative Quality Control Measure
While proficiency testing provides an external assessment of laboratory performance, the use

of Certified Reference Materials (CRMs) is a critical internal quality control measure[12][13][14].

CRMs are materials with a well-characterized and certified concentration of one or more

analytes, traceable to national or international standards.

Comparison of Proficiency Testing and Certified Reference Materials:
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Aspect Proficiency Testing (PT)
Certified Reference
Materials (CRMs)

Purpose

External assessment of a

laboratory's performance

against other labs.

Internal validation of analytical

methods and ongoing quality

control.

Sample Type
"Blind" samples with unknown

concentrations to the analyst.

Samples with known, certified

concentrations and associated

uncertainties.

Frequency
Typically periodic (e.g.,

quarterly, semi-annually).

Can be used on a routine

basis (e.g., with each analytical

batch).

Feedback
Performance evaluation

relative to a peer group.

Immediate feedback on the

accuracy and precision of a

measurement.

Application

Fulfills regulatory and

accreditation requirements for

external quality assessment.

Method validation, instrument

calibration verification, and

troubleshooting.

In practice, PT and CRMs are complementary tools. A laboratory that consistently performs well

in PT schemes and accurately analyzes CRMs demonstrates a high level of confidence in its

analytical capabilities. An interlaboratory study on semi-volatile organic chemicals highlighted

that while intra-laboratory precision can be good, inter-laboratory variability can be significant,

emphasizing the need for both internal and external quality control measures[15].

Visualizing the Quality Assurance Workflow
To ensure the delivery of high-quality, defensible data for DEHP analysis, environmental

laboratories should integrate both proficiency testing and the use of certified reference

materials into their quality assurance framework.
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Figure 1: Typical workflow of a proficiency testing program for DEHP analysis.
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Figure 2: The relationship between internal and external quality control measures for DEHP
analysis.

In conclusion, a robust proficiency testing program, complemented by the consistent use of

certified reference materials and adherence to validated analytical methods, is indispensable

for any environmental laboratory engaged in the analysis of DEHP. This multi-faceted approach

to quality assurance not only ensures regulatory compliance and laboratory accreditation but

also underpins the generation of reliable data that is crucial for protecting environmental and

human health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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